Cas no 221160-23-2 (2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is a brominated benzofuranone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a reactive α,β-unsaturated carbonyl system, making it a versatile intermediate for further functionalization. The presence of the 4-bromophenyl group enhances its utility in cross-coupling reactions, while the hydroxyl group at the 6-position offers additional reactivity for derivatization. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it suitable for studies in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by high purity, ensuring reproducibility in research applications.

2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one structure

221160-23-2 structure

Product Name:2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

CAS No:221160-23-2

MF:C₁₅H₉BrO₃

MW:317.134163618088

CID:5703348

PubChem ID:1638284

Update Time:2025-09-28

2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

- AKOS001444411
- 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
- (2E)-2-[(4-bromophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
- 221160-23-2
- AB00801414-01
- Inchi： 1S/C15H9BrO3/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,17H/b14-7+
- InChI Key： CTOBLBRFEVYPRN-VGOFMYFVSA-N
- SMILES： BrC1C=CC(=CC=1)/C=C1\C(C2C=CC(=CC=2O\1)O)=O

Computed Properties

Exact Mass: 315.97351g/mol
Monoisotopic Mass: 315.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.5Å²

2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
OTAVAchemicals	7015140504-100MG	(2Z)-2-[(4-bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one	221160-23-2	95%	100MG	$74	2023-06-25

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Additional information on 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 221160-23-2)

2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 221160-23-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzofuran core and bromophenyl substituent, exhibits intriguing chemical properties that make it a subject of study in various applications. Researchers are particularly interested in its potential as a building block for bioactive molecules and its role in fluorescence-based applications.

The structural features of 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one include a hydroxy group at the 6-position and a bromophenyl moiety, which contribute to its reactivity and interaction with biological targets. Recent studies have explored its utility in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Its CAS No. 221160-23-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry, this compound has been investigated for its potential in sustainable synthesis methods. The incorporation of bromine atoms offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis. Additionally, its fluorescence properties have sparked interest in sensor development, where it could be used to detect environmental pollutants or biological markers.

Another area of interest is the compound's potential in material science. Its benzofuran scaffold is known to contribute to the stability and electronic properties of polymers and small molecules. Researchers are exploring its use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), due to its ability to modulate electron transport and luminescence.

From a pharmacological perspective, 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one has been studied for its anti-inflammatory and antioxidant properties. These attributes align with current trends in natural product-inspired drug design, where synthetic analogs of plant-derived compounds are developed to enhance efficacy and reduce side effects. The compound's hydroxy group and conjugated system are key to its interaction with biological targets.

Given the growing demand for precision medicine, this compound's role in targeted therapy is also under investigation. Its ability to bind specific protein targets makes it a candidate for personalized treatment strategies. Furthermore, its CAS No. 221160-23-2 is often referenced in patents related to novel therapeutics, highlighting its commercial potential.

In summary, 2-[(4-Bromophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 221160-23-2) is a multifaceted compound with applications spanning pharmaceuticals, material science, and environmental sensing. Its unique structure and properties continue to inspire innovative research, making it a valuable subject for both academic and industrial exploration.